Cas no 1756-18-9 (2,3-dihydroxy-3-methylbutanoic acid)

• Product Name: 2,3-dihydroxy-3-methylbutanoic acid
• CAS No: 1756-18-9
• Molecular Formula: C₅H₁₀O₄
• Molecular Weight: 134.1305
• MDL: MFCD16293917
• CID: 149484
• PubChem ID: 677

2,3-dihydroxy-3-methylbutanoic acid Properties

Names and Identifiers

• Butanoic acid,2,3-dihydroxy-3-methyl-
• 2,3-dihydroxy-3-methylbutanoic acid
• alpha,beta-dihydroxyisovaleric acid
• (2RS)-2,3-dihydroxy-3-methylbutanoic acid
• (RS)-2,3-dihydroxy-3-methylbutyric acid
• 2,3-dihydroxy-3-methylbutanoate
• 2,3-dihydroxy-isovalerate
• 2,3-Dihydroxyisovaleric acid
• 2,3-Dihydroxy-isovaleric acid
• 3-methyl-2,3-dihydroxybutyric acid
• AC1L19RT
• AC1Q1LI5
• 2,3-dihidroxy-3-methyl-butanoate
• Dihydroxy-Valerate
• (+/-) alpha,beta-dihydroxyisovaleric acid
• butanoic acid, 2,3-dihydroxy-3-methyl
• Butyric acid, 2,3-dihydroxy-3-methyl-
• CHEBI:15689
• JTEYKUFKXGDTEU-UHFFFAOYSA-N
• NSC-181496
• BAA75618
• DTXSID201292206
• SCHEMBL42068
• Z1205493888
• Q27098191
• Butanoic acid, 2,3-dihydroxy-3-methyl-
• NSC 181496
• C04039
• 2,3-dihydroxy-3-methylbutanoicacid
• 1756-18-9
• alpha,beta-dihydroxyisovalerate
• EN300-299532
• AKOS006375430
• NSC181496
• 2,3-dihydroxy-3-methyl-butanoic acid
• 2,3-Dihydroxy-3-methylbutyric acid
• (R)-2,3-Dihydroxy-isovalerate
• (2R)-2,3-dihydroxy-3-methylbutanoate
• TS-09081
• G49930

• MDL： MFCD16293917
• InChIKey： JTEYKUFKXGDTEU-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O4/c1-5(2,9)3(6)4(7)8/h3,6,9H,1-2H3,(H,7,8)
• SMILES： CC(C)(C(C(=O)O)O)O

Computed Properties

• Exact Mass: 134.0579
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 134.058
• Heavy Atom Count: 9
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• LogP: -0.79720
• PSA: 77.76
• Refractive Index: 1.5
• Boiling Point: 332.2°Cat760mmHg
• Flash Point: 168.9°C
• Density: 1.326

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids